1-Sec-butyl-4-(2,4-dichlorophenyl)-3-hydroxy-4,8-dihydro-1H-pyrazolo[3,4-e][1,4]thiazepin-7(6H)-one
1-Sec-butyl-4-(2,4-dichlorophenyl)-3-hydroxy-4,8-dihydro-1H-pyrazolo[3,4-e][1,4]thiazepin-7(6H)-one
Brand Name:
Vulcanchem
CAS No.:
667909-58-2
VCID:
VC0491120
InChI:
InChI=1S/C16H17Cl2N3O2S/c1-3-8(2)21-15-13(16(23)20-21)14(24-7-12(22)19-15)10-5-4-9(17)6-11(10)18/h4-6,8,14H,3,7H2,1-2H3,(H,19,22)(H,20,23)
SMILES:
CCC(C)N1C2=C(C(SCC(=O)N2)C3=C(C=C(C=C3)Cl)Cl)C(=O)N1
Molecular Formula:
C16H17Cl2N3O2S
Molecular Weight:
386.3g/mol
1-Sec-butyl-4-(2,4-dichlorophenyl)-3-hydroxy-4,8-dihydro-1H-pyrazolo[3,4-e][1,4]thiazepin-7(6H)-one
CAS No.: 667909-58-2
Main Products
VCID: VC0491120
Molecular Formula: C16H17Cl2N3O2S
Molecular Weight: 386.3g/mol
![1-Sec-butyl-4-(2,4-dichlorophenyl)-3-hydroxy-4,8-dihydro-1H-pyrazolo[3,4-e][1,4]thiazepin-7(6H)-one - 667909-58-2](/images/no_structure.jpg)
| CAS No. | 667909-58-2 |
|---|---|
| Product Name | 1-Sec-butyl-4-(2,4-dichlorophenyl)-3-hydroxy-4,8-dihydro-1H-pyrazolo[3,4-e][1,4]thiazepin-7(6H)-one |
| Molecular Formula | C16H17Cl2N3O2S |
| Molecular Weight | 386.3g/mol |
| IUPAC Name | 1-butan-2-yl-4-(2,4-dichlorophenyl)-4,8-dihydro-2H-pyrazolo[3,4-e][1,4]thiazepine-3,7-dione |
| Standard InChI | InChI=1S/C16H17Cl2N3O2S/c1-3-8(2)21-15-13(16(23)20-21)14(24-7-12(22)19-15)10-5-4-9(17)6-11(10)18/h4-6,8,14H,3,7H2,1-2H3,(H,19,22)(H,20,23) |
| Standard InChIKey | BUWZYNWNUYYWDY-UHFFFAOYSA-N |
| SMILES | CCC(C)N1C2=C(C(SCC(=O)N2)C3=C(C=C(C=C3)Cl)Cl)C(=O)N1 |
| Canonical SMILES | CCC(C)N1C2=C(C(SCC(=O)N2)C3=C(C=C(C=C3)Cl)Cl)C(=O)N1 |
| PubChem Compound | 2937500 |
| Last Modified | Nov 11 2021 |
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